Cas no 77853-39-5 ( )
structure
Product Name:
CAS No:77853-39-5
MF:C13H12S2
MW:232.364380836487
CID:983856
PubChem ID:291202
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 2-(naphthalen-2-yl)-1,3-dithiolane
- DTXSID10999057
- NSC156155
- 77853-39-5
- NSC-156155
-
-
- Inchi： 1S/C13H12S2/c1-2-4-11-9-12(6-5-10(11)3-1)13-14-7-8-15-13/h1-6,9,13H,7-8H2
- InChI Key： JLPXZRUZXJIYSS-UHFFFAOYSA-N
- SMILES： S1CCSC1C1C=CC2C=CC=CC=2C=1
Computed Properties
- Exact Mass: 232.03804273g/mol
- Monoisotopic Mass: 232.03804273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 50.6Ų
Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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